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An In-Depth Technical Guide to Tetrahydrofurfuryl Acetate (CAS 637-64-9)

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of Tetrahydrofurfuryl acetate
(THFA acetate), CAS 637-64-9. It is intended for researchers, chemists, and formulation
scientists who require a deep understanding of this compound's properties, synthesis, and
applications. The structure of this guide is designed to logically present the scientific narrative
of THFA acetate, moving from its fundamental characteristics to its practical implementation
and analysis.

Introduction and Molecular Overview

Tetrahydrofurfuryl acetate is a heterocyclic ester valued for its unique combination of
properties: a pleasant, fruity aroma, excellent solvency, and a favorable safety profile for many
applications.[1][2][3] Structurally, it consists of a saturated five-membered tetrahydrofuran ring
with an acetoxymethyl substituent at the 2-position.[4][5] This structure imparts a moderate
polarity and the ability to engage in hydrogen bonding, which are key to its function as a
solvent and chemical intermediate.

Derived from tetrahydrofurfuryl alcohol (THFA), a bio-based chemical often produced from
agricultural biomass, THFA acetate is considered a more environmentally responsible choice in
certain contexts.[6] Its primary applications are found in the flavor and fragrance industries, but
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its utility extends to roles as a specialty solvent in coatings and a building block in

pharmaceutical synthesis.[2][7]

Physicochemical Properties: A Quantitative

Analysis

Understanding the physical and chemical properties of THFA acetate is paramount for its

effective use in experimental design and formulation. Its high boiling point and good miscibility

with organic solvents are particularly noteworthy.

Property Value Source(s)
CAS Number 637-64-9 [1][41[8]
Molecular Formula C7H1203 [11[41[8]
Molecular Weight 144.17 g/mol [4181I9]
Appearance Colorless to pale yellow liquid [1][3][10]
Odor Mild, sweet, fruity, ethereal [1112][5][1.0]
Boiling Point 194-195 °C at 753-760 mmHg [4118][10]
Density 1.058 - 1.064 g/mL at 25 °C [4][8][10][11]
Refractive Index (n2°/D) 1.435 - 1.440 211411811 1]
Flash Point 81 -84 °C (177.8 - 183.2 °F) [5][8][12][13]
Sparingly soluble to miscible in
Solubility water; soluble in ethanol, [11[2][4]115][10]

ether, chloroform

The relatively high flash point classifies it as a combustible liquid, which requires appropriate

handling and storage protocols but makes it less volatile and hazardous than many common

low-boiling-point solvents.[8][12]

Synthesis Pathway and Experimental Protocol
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THFA acetate is most commonly synthesized via the esterification of tetrahydrofurfuryl alcohol
with an acetylating agent. The choice of agent and catalyst is critical for optimizing yield and
purity. The reaction with acetic anhydride is often preferred in a laboratory setting for its
favorable kinetics.

Typical Reaction Mechanism

The synthesis is a classic nucleophilic acyl substitution. The hydroxyl group of
tetrahydrofurfuryl alcohol attacks one of the carbonyl carbons of acetic anhydride. This is
typically facilitated by a base catalyst which deprotonates the alcohol, increasing its
nucleophilicity, and neutralizes the acetic acid byproduct.
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Caption: Synthesis Pathway of Tetrahydrofurfuryl Acetate

Laboratory-Scale Synthesis Protocol

This protocol describes a robust method for synthesizing THFA acetate, incorporating self-

validating checkpoints for reaction monitoring and purification.

Materials:

Tetrahydrofurfuryl alcohol (THFA), 99%

Acetic anhydride (Acz20), 298%

Triethylamine (EtsN) or Pyridine

Diethyl ether (anhydrous)

Saturated sodium bicarbonate (NaHCOs) solution
Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask, reflux condenser, magnetic stirrer, addition funnel, separatory funnel

Procedure:

Reaction Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir
bar, dissolve 10.2 g (0.1 mol) of tetrahydrofurfuryl alcohol in 50 mL of anhydrous diethyl
ether. Add 12.1 g (0.12 mol) of triethylamine as a base and acid scavenger.

Addition of Acetylating Agent: Place 11.2 g (0.11 mol) of acetic anhydride into an addition
funnel. Cool the reaction flask to 0 °C in an ice bath and add the acetic anhydride dropwise
over 30 minutes with vigorous stirring. The causality here is to control the exothermic
reaction and prevent side product formation.
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Reaction Monitoring: After the addition is complete, allow the mixture to warm to room
temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC) or Gas Chromatography (GC) by taking small aliquots. The
disappearance of the THFA starting material indicates completion.

Workup and Extraction: Quench the reaction by slowly adding 50 mL of deionized water.
Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 50 mL
of saturated NaHCOs solution (to remove excess acetic anhydride and acetic acid), 50 mL of
water, and 50 mL of brine. The bicarbonate wash is a critical self-validating step; cessation of
CO: effervescence indicates successful neutralization.

Drying and Solvent Removal: Dry the separated organic layer over anhydrous MgSOa, filter,
and concentrate the filtrate using a rotary evaporator to remove the diethyl ether.

Purification: The resulting crude oil should be purified by vacuum distillation to yield pure
tetrahydrofurfuryl acetate.[9][14] The high boiling point necessitates vacuum conditions to
prevent thermal decomposition.

Applications in Research and Development

THFA acetate's utility spans multiple scientific domains.

Flavor & Fragrance Chemistry: It is a FEMA-recognized flavoring agent (FEMA 3055) used
to impart sweet, fruity, or honey-like notes in food products and fragrances.[1][2][10][14]
Typical usage levels are low, in the ppm range for baked goods and beverages.[5]

Pharmaceutical Intermediate: In drug development, it serves as a versatile intermediate and
a specialty solvent.[7] Its parent alcohol, THFA, is a known precursor for various molecular
scaffolds, and the acetate can be used as a protected form of the alcohol or as a building
block itself.[6]

Solvent Applications: It acts as a high-boiling, effective solvent for resins, coatings, and inks.
[2][3] Its solvency power and low evaporation rate are advantageous in formulations where
controlled drying times are required.[2]

Polymer and Materials Science: The compound can be used as a plasticizer in certain
polymer formulations to enhance flexibility.[2]
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Spectroscopic and Analytical Characterization

Accurate identification and purity assessment are critical. A combination of NMR, IR, and MS is
typically employed.

Spectroscopic Data Summary

Technique Key Features and Peaks Source(s)

(CDCIs) 6 ~4.0-4.2 ppm (m, -
0O-CHz-), 8 ~3.7-3.9 ppm (m,

1H NMR ring -CH2-O-), d ~2.05 ppm (s, [15]
-C(O)CHs), 6 ~1.5-2.0 ppm (m,

other ring protons)

Strong C=0 stretch (~1740
IR Spectroscopy cm~1), C-O stretch (~1240 [4][16]
cm~tand ~1050 cm~1)

m/z 71 (base peak, [CaH7O]"),
Mass Spectrometry (EI-MS) 43 ([C2Hs0]%), 99, 144 (M™, [41[17]

molecular ion)

Quality Control Workflow: GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for assessing the
purity of THFA acetate and identifying any residual starting materials or byproducts from
synthesis.
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((Dilt.tesirzﬁkianplr?f rHaggz:ne)) GC-MS Quality Control Workflow for THFA Acetate
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Caption: GC-MS Quality Control Workflow for THFA Acetate

Safety, Handling, and Toxicology

While THFA acetate is considered to have low toxicity, proper laboratory safety protocols are
mandatory.[3][18]
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» Hazard Identification: It is classified as a combustible liquid.[8][12] It may cause eye irritation
upon direct contact.[1][4] The toxicological properties have not been fully investigated, so
exposure should be minimized.[12][19]

e Handling: Handle in a well-ventilated area, away from open flames and sources of ignition.
[12][20] Wear appropriate personal protective equipment (PPE), including safety glasses,
chemical-resistant gloves, and a lab coat.[11][12]

o Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.[2][19][20]

» Toxicological Profile: Upon absorption, esters of tetrahydrofurfuryl alcohol are expected to
hydrolyze to THFA and the corresponding carboxylic acid (acetic acid).[18] The Joint
FAO/WHO Expert Committee on Food Additives (JECFA) concluded it poses "no safety
concern at current levels of intake when used as a flavouring agent".[4]

Conclusion

Tetrahydrofurfuryl acetate (CAS 637-64-9) is a multifaceted compound whose utility is
grounded in its distinct physicochemical properties. Its role as a bio-sourced solvent, a key
flavor and fragrance component, and a synthetic intermediate makes it a valuable tool for
chemists and researchers. A thorough understanding of its synthesis, analytical
characterization, and safe handling procedures, as detailed in this guide, is essential for
leveraging its full potential in both academic and industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b161065#tetrahydrofurfuryl-acetate-cas-637-64-9-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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